Cas no 61717-06-4 (1H-Pyrazole-4-carbonitrile, 1-(1-methylethyl)-3-nitro-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 1-(1-methylethyl)-3-nitro-
• CAS No: 61717-06-4
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 468643
• PubChem ID: 71392928
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile, 1-(1-methylethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 1-(1-methylethyl)-3-nitro-
• 3-nitro-1-propan-2-ylpyrazole-4-carbonitrile
• AKOS030620156
• 61717-06-4
• DTXSID10814716
• 1-Isopropyl-3-nitro-1H-pyrazole-4-carbonitrile
• 3-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C7H8N4O2/c1-5(2)10-4-6(3-8)7(9-10)11(12)13/h4-5H,1-2H3
• InChI Key： UJVAQKVQMGTCNU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C#N)=CN(C(C)C)N=1)=O

Computed Properties

• Exact Mass: 180.06484
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 84.75